Cas no 1369785-64-7 (2-CHLORO-3-(PROPAN-2-YLOXY)BENZOIC ACID)

• Product Name: 2-CHLORO-3-(PROPAN-2-YLOXY)BENZOIC ACID
• CAS No: 1369785-64-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 4594234
• PubChem ID: 131186115
• Update Time: 2025-05-20

2-CHLORO-3-(PROPAN-2-YLOXY)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(PROPAN-2-YLOXY)BENZOIC ACID
• 2-chloro-3-isopropoxybenzoic acid

• Inchi： 1S/C10H11ClO3/c1-6(2)14-8-5-3-4-7(9(8)11)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： NANUKPNCPFPTCJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC(C)C)=C1Cl

Additional information on 2-CHLORO-3-(PROPAN-2-YLOXY)BENZOIC ACID

2-Chloro-3-(Propan-2-yloxy)benzoic Acid: A Comprehensive Overview

2-Chloro-3-(Propan-2-yloxy)benzoic Acid, also known by its CAS number 1369785-64-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a chlorine atom at the 2-position and a propan-2-yloxy group at the 3-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and materials science.

The synthesis of 2-Chloro-3-(Propan-2-yloxy)benzoic Acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. These developments highlight the growing emphasis on sustainable practices in chemical manufacturing.

In terms of applications, 2-Chloro-3-(Propan-2-yloxy)benzoic Acid has shown promise in the pharmaceutical industry as a building block for bioactive molecules. Its structure allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. For example, studies have demonstrated that certain derivatives exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

Moreover, the compound's ability to form stable esters and amides has made it valuable in the development of advanced materials. Researchers have investigated its use in creating biodegradable polymers and drug delivery systems. These applications underscore the versatility of 2-Chloro-3-(Propan-2-yloxy)benzoic Acid in addressing diverse scientific challenges.

In recent years, there has been a surge in interest in understanding the biological effects of 2-Chloro-3-(Propan-2-yloxy)benzoic Acid. Preclinical studies have revealed its potential as an anticancer agent, with findings suggesting that it may inhibit key enzymes involved in tumor progression. Additionally, its role as a modulator of cellular signaling pathways has been explored, offering new insights into its therapeutic potential.

The structural uniqueness of 2-Chloro-3-(Propan-2-yloxy)benzoic Acid also lends itself to applications in agrochemistry. Its ability to act as a precursor for herbicides and fungicides has been explored, with early results indicating promising efficacy against various plant pathogens.

In conclusion, 2-Chloro-3-(Propan-2-yloxy)benzoic Acid stands out as a multifaceted compound with vast potential across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific innovations.